![molecular formula C16H18N4OS B2439692 N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-(ethylthio)benzamide CAS No. 1788532-86-4](/img/structure/B2439692.png)
N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-(ethylthio)benzamide
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Overview
Description
N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-(ethylthio)benzamide is a useful research compound. Its molecular formula is C16H18N4OS and its molecular weight is 314.41. The purity is usually 95%.
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Scientific Research Applications
Therapeutic Applications and Efficacy
Compounds with imidazopyridine structures, such as zolpidem, have been extensively studied for their therapeutic applications, particularly in the treatment of insomnia. Zolpidem, characterized by its imidazopyridine structure, shows significant hypnotic activity without severe residual effects on performance the next day, making it useful in managing transient and short-term insomnia in healthy middle-aged individuals (Nicholson & Pascoe, 1986).
Pharmacokinetics and Metabolism
The metabolism and pharmacokinetics of designer benzodiazepines, such as flubromazepam, have been studied to understand their bioavailability, elimination, and potential for intoxication. Preliminary data suggest that these compounds can have extremely long elimination half-lives, with significant metabolism leading to detectable metabolites in biological samples, which might provide insights into the metabolism of related compounds (Moosmann et al., 2013).
Potential for Antifungal and Antimicrobial Activity
Research on other imidazole derivatives indicates their potential for antifungal and antimicrobial applications. For example, sertaconazole, an imidazole derivative, has been proven effective and safe in the treatment of Pityriasis versicolor, demonstrating the antifungal activity of such compounds (Nasarre et al., 1992).
Mechanism of Action
Target of Action
Similar compounds with imidazole and pyrazole groups have been evaluated for antiprotozoal activity .
Mode of Action
Compounds with similar structures have been found to interact with their targets, leading to changes that result in antiprotozoal activity .
Biochemical Pathways
It is known that compounds with similar structures can influence various biochemical pathways, leading to their antiprotozoal activity .
Pharmacokinetics
A qsar (quantitative structure-activity relationship) model development was carried out for similar compounds, which were evaluated for antiprotozoal activity . The physicochemical parameters were calculated using VLIFE MDS 4.5 software . The QSAR model indicates that the descriptors (chiV1,chi3Cluster, XAHydrophobicArea) highly influence antiprotozoal activity .
Result of Action
Similar compounds have been found to exhibit antiprotozoal activity .
Action Environment
It is known that environmental factors can influence the activity of similar compounds .
Properties
IUPAC Name |
2-ethylsulfanyl-N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4OS/c1-2-22-14-6-4-3-5-13(14)16(21)17-9-10-19-11-12-20-15(19)7-8-18-20/h3-8,11-12H,2,9-10H2,1H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSXBMQSUQJSKCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NCCN2C=CN3C2=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.